molecular formula C21H21NO5 B2371273 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylmorpholine-2-carboxylic acid CAS No. 2138217-75-9

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylmorpholine-2-carboxylic acid

Cat. No. B2371273
CAS RN: 2138217-75-9
M. Wt: 367.401
InChI Key: TYDXLQOOVWFEHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylmorpholine-2-carboxylic acid, commonly known as FMOC-2-Me-morpholine, is a reagent that is widely used in the field of organic chemistry. This compound is a derivative of morpholine and is used as a protecting group for amino acids during peptide synthesis. The FMOC group can be easily removed under mild conditions, making it a popular choice for peptide synthesis.

Scientific Research Applications

Synthesis of Amino Acids

One application is in the synthesis of N‐{[(9H‐Fluoren‐9‐yl)methoxy]carbonyl}‐Protected (Fmoc) β‐Amino Acids via direct homologation from commercially available Fmoc α-amino acids, leading to enantiomerically pure N-Fmoc-protected β-amino acids with high yield (Ellmerer-Müller et al., 1998).

Preparation for Solid-Phase Syntheses

The preparation of new N-Fmoc-protected β2-homoamino acids is described, demonstrating a key step in diastereoselective amidomethylation for solid-phase syntheses of β-peptides (Šebesta & Seebach, 2003).

Application in Linkers for Solid Phase Synthesis

9-(4-hydroxyphenyl)-9-H-fluoren-9-ol and 5-(4-(9-hydroxy-9H-fluoren-9-yl)-phenoxy)-pentanoic acid, related to 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}, are used as linkers for solid phase synthesis, showing higher acid stability compared to standard trityl resins (Bleicher, Lutz, & Wuethrich, 2000).

Peptide Synthesis

This compound is used in peptide synthesis, such as in the preparation of enantiomerically pure Fmoc-protected α-amino acids from N-[N'-(Fmoc)amino]acylsultams (Oppolzer & Lienard, 1992).

Self-Assembled Structures from Amino Acids

Fmoc modified aliphatic uncharged single amino acids related to this compound form self-assembled structures under various conditions, indicating potential in novel self-assembled architectures (Gour et al., 2021).

Enantioselective Synthesis in Biologically Active Peptides

Its derivatives are used in the asymmetric synthesis of new amino acids, such as 3′-phosphono-L-tyrosine, and incorporated into biologically active peptides (Paladino et al., 1993).

properties

IUPAC Name

4-(9H-fluoren-9-ylmethoxycarbonyl)-2-methylmorpholine-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21NO5/c1-21(19(23)24)13-22(10-11-27-21)20(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,23,24)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYDXLQOOVWFEHY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CN(CCO1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.